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Compound of Interest

Tetramethylammonium acetate
Compound Name:

hydrate

cat. No.: B3320825

This document provides essential safety, handling, and disposal information for
Tetramethylammonium acetate hydrate, tailored for researchers, scientists, and drug

development professionals. Strict adherence to these guidelines is crucial to ensure laboratory
safety.

Essential Safety Information

Tetramethylammonium acetate hydrate is a chemical that requires careful handling to
prevent irritation and other health hazards. It is irritating to the eyes, skin, and respiratory
system.[1] Always handle this compound with appropriate personal protective equipment in a
well-ventilated area.

Physicochemical Properties

Below is a summary of the key physical and chemical properties of Tetramethylammonium
acetate.
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Property Value

Molecular Formula CeH1sNO:2

Molecular Weight 133.19 g/mol

Appearance White solid

Melting Point 184 °C (decomposes)[2][3]

Solubility Soluble in water[3]

Density 1.000 g/cm3 at 20°C (for 50% solution in water)

Operational Plan for Safe Handling

A systematic approach to handling Tetramethylammonium acetate hydrate is essential to
minimize risks. The following step-by-step guide outlines the procedures for safe use in a
laboratory setting.

Preparation and Engineering Controls

» Ventilation: Always handle Tetramethylammonium acetate hydrate in a well-ventilated
area. The use of a chemical fume hood is recommended to minimize inhalation exposure.[4]

[5]16]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the immediate work area.[6][7]

o Clear Workspace: Keep the work area clear of clutter and unnecessary equipment.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Tetramethylammonium acetate hydrate:
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Body Part

Required PPE

Specifications

Eyes/Face

Safety Goggles/Face Shield

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).
[5] A face shield may be

required for larger quantities.

[7]

Hands

Chemical-resistant gloves

Nitrile rubber gloves are a
suitable option. Gloves must
be inspected prior to use and
disposed of properly after
handling.[1]

Body

Lab Coat/Protective Clothing

A standard lab coat should be
worn. For larger quantities or
where splashing is possible,

consider a chemical-resistant

apron or smock.[5]

Respiratory

Dust Respirator

Use a NIOSH-approved N95
dust mask if there is a risk of
generating dust.[2][4] For

higher exposures, a full-face

respirator may be necessary.

[5]16]

Handling Procedure

o Don PPE: Before handling the chemical, put on all required personal protective equipment

as specified in the table above.

e Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to

avoid inhaling any dust.

» Dissolving: When preparing solutions, slowly add the Tetramethylammonium acetate

hydrate to the solvent to prevent splashing.
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Heating: If heating is required, do so with caution. The compound decomposes at 184 °C.

Storage: Keep the container tightly closed when not in use and store in a dry, cool, and well-
ventilated place.[5][6]

Disposal Plan

Waste Collection: Collect all waste materials containing Tetramethylammonium acetate
hydrate in a designated, labeled, and sealed container.

Disposal Route: Dispose of the chemical waste through an authorized hazardous waste
disposal company. Do not dispose of it down the drain or in regular trash.[4][6]

Container Decontamination: Triple rinse empty containers with a suitable solvent. The rinsate
should be collected as hazardous waste.

Emergency Procedures
Spill Response

Evacuate: Immediately evacuate the spill area and alert nearby personnel.
Ventilate: Increase ventilation to the area, if safe to do so.

Contain: For a small spill, and if you are trained to do so, contain the spill with an inert
absorbent material.

Clean-up: Carefully sweep or scoop up the absorbed material into a designated waste
container. Avoid creating dust.[4]

Decontaminate: Clean the spill area with soap and water.

Large Spills: For large spills, evacuate the area and contact your institution's emergency
response team.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][5]
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» Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[4][5]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[5][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5]

Experimental Protocol: Synthesis of
Tetramethylammonium Acetate

The following is a general procedure for the synthesis of Tetramethylammonium acetate from
Tetramethylammonium hydroxide and glacial acetic acid.[6]

Materials:

Glacial acetic acid (4.11 mmol, 247 mg)

Tetramethylammonium hydroxide (25% wt. in methanol, 4.11 mmol, 1.50 g)

Methanol (10 mL)

Ether
Procedure:

 In a round-bottom flask, dissolve 247 mg of glacial acetic acid and 1.50 g of
Tetramethylammonium hydroxide solution in 10 mL of methanol.

« Stir the reaction mixture at 40°C for 4 hours.
o After the reaction is complete, filter the solution.

» Remove the solvent using a rotary evaporator. This will yield a viscous oil that will gradually
solidify.

e Remove any residual solvent under high vacuum to obtain a white solid.
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e Wash the white solid with ether and dry it under vacuum to yield the final product.

Safe Handling Workflow

Safe Handling Workflow for Tetramethylammonium Acetate Hydrate
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Caption: Workflow for the safe handling of Tetramethylammonium acetate hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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